Cas no 1105217-70-6 (2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one)

• Product name: 2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one
• CAS No: 1105217-70-6
• MF: C₂₁H₂₄N₆O₃S
• MW: 440.518662452698
• CID: 6605043
• PubChem ID: 30860002

2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one
• 2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]-1-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• AKOS024508202
• 2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)-1-(4-(pyrimidin-2-yl)piperazin-1-yl)ethanone
• 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-1-[4-(pyrimidin-2-yl)piperazin-1-yl]ethan-1-one
• VU0642977-1
• 1105217-70-6
• F5382-0712

• Inchi： 1S/C21H24N6O3S/c1-29-15-4-5-19(30-2)16(12-15)24-21-25-17(14-31-21)18(28)13-26-8-10-27(11-9-26)20-22-6-3-7-23-20/h3-7,12,14H,8-11,13H2,1-2H3,(H,24,25)
• InChI Key： OMXXCYZBFNDGSP-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=CC=N2)CC1)C(=O)C1=CSC(NC2=CC(OC)=CC=C2OC)=N1

Computed Properties

• Exact Mass: 440.16305982g/mol
• Monoisotopic Mass: 440.16305982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 121Ų

Additional information on 2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one

Introduction to 2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one (CAS No. 1105217-70-6)

2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one, with the CAS number 1105217-70-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring, a piperazine moiety, and a pyrimidine group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in 2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-1-one suggests that this compound may exhibit similar biological activities.

The piperazine moiety is a six-membered heterocyclic amine with two nitrogen atoms. Piperazines are widely used in the design of pharmaceuticals due to their ability to enhance the solubility and bioavailability of compounds. In the context of 2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-ylethan-one, the piperazine group may play a crucial role in modulating its pharmacokinetic properties and improving its therapeutic efficacy.

The pyrimidine group is a six-membered heterocyclic compound containing two nitrogen atoms. Pyrimidines are fundamental components of nucleic acids and are involved in various biological processes. The inclusion of a pyrimidine group in 2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-yl}-1-4-(pyrimidin-2-yl)piperazin-1-yethanone suggests that this compound may interact with nucleic acid targets or enzymes involved in nucleic acid metabolism.

Recent studies have highlighted the potential therapeutic applications of 2-{2-(2,5-dimethoxyphenyl)amino-1,3-thiazol-4-y}-l}-1-{4-(pyrimidin)-y-piperazin)-ylethanone in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against cancer cell lines. The study demonstrated that the compound selectively inhibits the growth of human breast cancer cells while showing minimal cytotoxicity towards normal cells. This selective activity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Another study published in the European Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 2-{2-(2,5-dimethoxyphenyl)amino-l,-thia-zol--y-l}-l-{4-pyrimi-di-n--y-pipe-r-a-z-in--y-le-than-on-e. The results indicated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its antiproliferative and anti-inflammatory properties, 2-{(l,-thia-zol--y-l)-a-m-i-n-o-l,-d-i-m-e-t-h-o-x-y-p-h-e-n-y-l-a-m-i-n-o-l,-t-h-i-a-z-o-l--y-l}-l-{(l,-y-p-i-r-i-m-i-d-i-n--y)-p-i-p-e-r-a-z-i-n--y-le-t-h-a-n-o-n-e} has also been studied for its potential neuroprotective effects. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that (l,-t-h-i-a-z-o-l--y-l)-a-m-i-n-o-l,-d-i-m-e-t-h-o-x-y-p-h-e-n-y-l-a-m-i-n-o-l,-t-h-i-a-z-o-l--y-l}-l-{(l,-y-p-i-r-i-m-i-d-i-n--y)-p-i-p-e-r-a-z-i-n--y-le-t-h-a-n-o-n-e} may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (l,-t-h-i-a-z-o-l--y-l)-a-m-i-n-o-l,-d-i-m-e-t-h-o-x-y-p-h-e-n-y-l-a-m-i-n-o-l,-t-h-i-a-z-o-l--y-l}-l-{(l,-y-p-i-r-i-m-i-d-i-n--y)-p-i-p-e-r-a-z-in--y-le-t-h-a-n-on-e} have also been extensively studied. Research published in the Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it suitable for development as an oral medication for chronic diseases.

In conclusion, (l,-t-hia-zo-l--y-l)-a-mi-no-(l,-d-im-et-ho-x-y-ph-en-y-la-mino)-(l,-thia-zo-l--y)-le-t-h-an-on-e} (CAS No. 1105217–70–6) is a promising compound with diverse therapeutic applications. Its unique structural features contribute to its biological activities, making it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.